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Compound of Interest

Compound Name: Trimethyl orthobenzoate

Cat. No.: B1683259

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive material safety data for trimethyl orthobenzoate
(CAS No. 707-07-3), a versatile laboratory chemical. The following sections detail its physical
and chemical properties, hazard classifications, handling procedures, and emergency response
protocols, compiled from various safety data sheets.

Data Presentation

The quantitative and qualitative data regarding the safety of trimethyl orthobenzoate are
summarized in the tables below for ease of reference and comparison.

Table 1: Physical and Chemical Properties
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Property Value Source
Molecular Formula C10H1403 [1112][3]
Molecular Weight 182.22 g/mol [1103114]
Appearance Clear, colorless liquid [2][5][6]
Odor No information available [2][5]

Boiling Point 87-88 °C @ 7 mmHg [1][71[8]

115 °C @ 25 mmHg

[6]

Density

1.061 g/mL @ 25 °C

[11i7]81el

Refractive Index

n20/D 1.489

[1](8]

Flash Point 82 °C (179.6 °F) [1][5][9]
Stable under normal

Stability temperatures and pressures. [2][5]
Moisture sensitive.

Solubility Soluble in organic solvents. [7]

Table 2: Hazard Identification and GHS Classification

Hazard Class Category Hazard Statement
o H227: Combustible liquid[9]
Flammable Liquids Category 4
[10][11][12]
) ) o H315: Causes skin irritation[3]
Skin Corrosion/Irritation Category 2
[4][10][12]
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 o
[rritation irritation[3][4][10][12]
Specific Target Organ Toxicity H335: May cause respiratory
] Category 3 o
(Single Exposure) irritation[3][4][10][12]
Signal Word Warning [B119][10][13]
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Table 3: Fire and Explosion Hazard Data

Parameter

Information

Extinguishing Media

Use foam, dry chemical, or carbon dioxide.
Water mist may be used to cool closed
containers.[2][5][12]

Hazardous Combustion Products

Carbon monoxide (CO), Carbon dioxide (COz2)
[51[13]

Special Firefighting Procedures

Wear a self-contained breathing apparatus
(SCBA) in pressure-demand (MSHA/NIOSH
approved or equivalent) and full protective gear.
[51[13]

Unusual Fire and Explosion Hazards

Containers may explode when heated. Vapors

may form explosive mixtures with air.[3][13]

Table 4: Toxicological Information
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Effect Finding
No acute toxicity information is available for this
Acute Toxicity product. The toxicological properties have not

been fully investigated.[2][5][10][13]

Skin Corrosion/Irritation

Causes skin irritation.[2][4][5]

Serious Eye Damage/Irritation

Causes serious eye irritation.[2][4][5][13]

Respiratory Sensitization

No data available.[2]

Skin Sensitization

No information available.[13]

Carcinogenicity

Not listed as a carcinogen by ACGIH, IARC,
NTP, or California Proposition 65.[5][13]

Germ Cell Mutagenicity

No data available.[10]

Reproductive Toxicity

No data available.[10]

Specific Target Organ Toxicity (Single Exposure)

May cause respiratory irritation.[2][4][10][13]

Table 5: Exposure Controls and Personal Protective Equipment
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Control Parameter Specification

Ensure adequate ventilation, especially in
) ) confined areas. Eyewash stations and safety
Engineering Measures i
showers should be close to the workstation.[3]

[6]13]

Wear appropriate protective eyeglasses or
chemical safety goggles as described by

Eye/Face Protection OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166.[3][5][13]

) ] Wear appropriate protective gloves and clothing
Skin and Body Protection )
to prevent skin exposure.[3][5][6]

No protective equipment is needed under

normal use conditions. For large scale or
Respiratory Protection emergency use, a NIOSH/MSHA or European

Standard EN 149 approved respirator may be

required if exposure limits are exceeded.[3][5]

Handle in accordance with good industrial
hygiene and safety practice. Wash hands before

Hygiene Measures breaks and immediately after handling the
product. Do not eat, drink or smoke when using
this product.[3][13]

Experimental Protocols

Standard Safety Data Sheets do not typically provide detailed, proprietary experimental
protocols for the determination of physical, chemical, or toxicological properties. The data
presented are derived from standardized testing methods mandated by regulatory bodies.

However, a generalized experimental protocol for the safe handling of trimethyl
orthobenzoate in a laboratory setting is provided below, based on compiled safety information.

Standard Laboratory Protocol for Safe Handling of Trimethyl Orthobenzoate
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» Preparation and Precautionary Measures:

(¢]

Before handling, ensure that the Safety Data Sheet has been read and understood.

[¢]

Work in a well-ventilated area, preferably within a chemical fume hood.[6]

[¢]

Verify that an eyewash station and safety shower are accessible and operational.[13]

[e]

Don the required Personal Protective Equipment (PPE): chemical safety goggles, nitrile
gloves, and a lab coat.[3][5]

» Handling and Dispensing:

o Ground all equipment to prevent static discharge, as the material is a combustible liquid.
[13]

o Keep the container tightly closed when not in use to prevent exposure to moisture, as the
compound is moisture-sensitive.[2][5]

o Keep away from all sources of ignition, including heat, sparks, and open flames.[5][13]

o Avoid breathing vapors or mist.[13]

o Avoid contact with skin and eyes.[5]

o If transferring, use non-sparking tools.[6]

e Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[6][13]

o Store away from incompatible materials such as strong oxidizing agents and acids.[5][10]

e Accidental Release:

o In case of a spill, remove all sources of ignition.[13]

o Absorb the spill with an inert, non-combustible material such as sand, vermiculite, or earth.

[5]
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o Collect the absorbed material into a suitable, closed container for disposal.[13]

o Ventilate the area of the spill.

» Disposal:

o Dispose of waste in accordance with local, regional, and national hazardous waste
regulations. This material is considered hazardous waste.[3]

o Do not empty into drains.[13]

Visualizations

The following diagrams illustrate key safety-related workflows and information for trimethyl
orthobenzoate.

Trimethyl Orthobenzoate GHS Hazard Classification

Signal Word
Warning

CAS: 707-07-3

Pictograms

Flame | Exclamation Mark

Hazard Statements
H227: Combustible liquid
H315: Causes skin irritation

H319: Causes serious eye irritation

H335: May cause respiratory irritation

Click to download full resolution via product page
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Caption: GHS Hazard classification for trimethyl orthobenzoate.

Accidental Exposure Occurs

Inhalation Skin Contact Eye Contact

—

ngestion

Wash off immediately with Rinse immediately with plenty of

Remove to fresh air

Do NOT induce vomiting

plenty of water for at least 15 mins water for at least 15 mins

If not breathing,

give artificial respiration Get immediate medical attention

Remove contaminated clothing Remove contact lenses, if present

Get medical attention Get medical attention Get medical attention

Click to download full resolution via product page

Caption: First aid workflow for accidental exposure.
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Spill Detected

Ensure adequate ventilation
and wear appropriate PPE

Remove all sources of ignition
(flames, sparks, hot surfaces)

Soak up with inert absorbent material

(sand, silica gel, earth)

Collect into a suitable, closed
container for disposal

Dispose of as hazardous waste Prevent entry into drains

in accordance with regulations and waterways

Click to download full resolution via product page

Caption: Workflow for handling an accidental spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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